![molecular formula C24H23N3O3 B4896884 1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine](/img/structure/B4896884.png)
1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine
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Overview
Description
1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine, also known as FMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FMP is a piperazine derivative that has a complex molecular structure, which makes it a promising candidate for various biomedical applications. In
Mechanism of Action
The mechanism of action of 1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine is not fully understood, but it is believed to act by inhibiting various enzymes and receptors in the body. This compound has been found to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This leads to an increase in the concentration of acetylcholine, which is essential for cognitive function. This compound has also been found to inhibit the activity of monoamine oxidase, which is responsible for the breakdown of dopamine and other monoamine neurotransmitters. This leads to an increase in the concentration of these neurotransmitters, which is beneficial in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in the body. The compound has been found to exhibit antioxidant activity, which is beneficial in the treatment of various oxidative stress-related diseases. This compound has also been found to exhibit anti-inflammatory activity, which is beneficial in the treatment of various inflammatory diseases. The compound has also been found to exhibit antinociceptive activity, which is beneficial in the treatment of pain.
Advantages and Limitations for Lab Experiments
1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine has several advantages and limitations for lab experiments. The compound has high potency and selectivity, which makes it a promising candidate for various biomedical applications. This compound is also stable under various environmental conditions, which makes it suitable for long-term storage. However, the synthesis of this compound is complex and requires specialized equipment, which makes it challenging to produce large quantities of the compound. The compound is also expensive, which limits its use in large-scale experiments.
Future Directions
There are several future directions for the research and development of 1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine. The compound has shown promising results in the treatment of various diseases, and further studies are required to explore its potential applications in other fields. The synthesis of this compound can be optimized to reduce the cost and increase the yield of the compound. The structure-activity relationship of this compound can also be studied to develop more potent and selective derivatives of the compound. The pharmacokinetics and pharmacodynamics of this compound can also be studied to optimize its dosing regimen and reduce its potential side effects.
Conclusion:
In conclusion, this compound is a complex chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has shown promising results in the treatment of various diseases, and further studies are required to explore its full potential. The synthesis of this compound is complex, and the compound is expensive, which limits its use in large-scale experiments. However, the compound has several advantages such as high potency and selectivity, which make it a promising candidate for various biomedical applications.
Synthesis Methods
The synthesis of 1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine involves the reaction of 2-(2-naphthyl)-1,3-oxazol-4-amine with 2-furoyl chloride and piperazine in the presence of a suitable solvent. The reaction is carried out under controlled conditions to obtain a pure form of this compound. The purity of the compound is verified by various analytical techniques such as NMR, IR, and mass spectrometry.
Scientific Research Applications
1-(2-furoyl)-4-{[5-methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperazine has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit potent antitumor activity against various cancer cell lines such as MCF-7, HeLa, and A549. The compound has also shown promising results in the treatment of Alzheimer's disease and Parkinson's disease due to its ability to inhibit acetylcholinesterase and monoamine oxidase, respectively.
properties
IUPAC Name |
furan-2-yl-[4-[(5-methyl-2-naphthalen-2-yl-1,3-oxazol-4-yl)methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3/c1-17-21(16-26-10-12-27(13-11-26)24(28)22-7-4-14-29-22)25-23(30-17)20-9-8-18-5-2-3-6-19(18)15-20/h2-9,14-15H,10-13,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWSMXHNQPRFUFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC3=CC=CC=C3C=C2)CN4CCN(CC4)C(=O)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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